Cas no 889453-83-2 (4-Methoxyphenyl 3-O-Allyl-2-azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside)
889453-83-2 structure
Product Name:4-Methoxyphenyl 3-O-Allyl-2-azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside
CAS No:889453-83-2
MF:C23H25N3O6
MW:439.461106061935
MDL:MFCD09038531
CID:714242
PubChem ID:87558876
Update Time:2025-04-19
4-Methoxyphenyl 3-O-Allyl-2-azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside Chemical and Physical Properties
Names and Identifiers
-
- b-D-Galactopyranoside,4-methoxyphenyl 2-azido-2-deoxy-4,6-O-(phenylmethylene)-3-O-2-propen-1-yl-
- (4aS,6S,7S,8R,8aR)-7-azido-6-(4-methoxyphenoxy)-2-phenyl-8-prop-2-enoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine
- 4-METHOXYPHENYL 3-O-ALLYL-2-AZIDO-4,6-O-BENZYLIDENE-2-DEOXY-BETA-D-GALACTOPYRANOSIDE
- b-D-Galactopyranoside,4-methoxyphenyl 2-azido-2-deoxy-4,6-O-(phenylmethylene)-3-O-2-propen-1-y...
- M1643
- 4-Methoxyphenyl 2-azido-4,6-O-benzylidene-2-deoxy-3-O-prop-2-en-1-yl-alpha-L-allopyranoside
- AKOS025295888
- 889453-83-2
- DTXSID70659766
- 4-Methoxyphenyl 3-O-Allyl-2-azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside
-
- MDL: MFCD09038531
- Inchi: 1S/C23H25N3O6/c1-3-13-28-21-19(25-26-24)23(30-17-11-9-16(27-2)10-12-17)31-18-14-29-22(32-20(18)21)15-7-5-4-6-8-15/h3-12,18-23H,1,13-14H2,2H3/t18-,19-,20-,21+,22?,23+/m0/s1
- InChI Key: TYEQNJAZZVSANI-ZZOOYSSTSA-N
- SMILES: O1[C@H]([C@H]([C@H]([C@@H]2[C@@H]1COC(C1C=CC=CC=1)O2)OCC=C)N=[N+]=[N-])OC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 439.17400
- Monoisotopic Mass: 439.174
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 646
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.4
- Topological Polar Surface Area: 69.7
Experimental Properties
- PSA: 105.13000
- LogP: 3.61596
4-Methoxyphenyl 3-O-Allyl-2-azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
- Storage Condition:<0°C
4-Methoxyphenyl 3-O-Allyl-2-azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M1643-1G |
4-Methoxyphenyl 3-O-Allyl-2-azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside |
889453-83-2 | >95.0%(HPLC) | 1g |
¥920.00 | 2024-04-15 | |
| TRC | M350320-10mg |
4-Methoxyphenyl 3-O-Allyl-2-azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside |
889453-83-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M350320-50mg |
4-Methoxyphenyl 3-O-Allyl-2-azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside |
889453-83-2 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | M350320-100mg |
4-Methoxyphenyl 3-O-Allyl-2-azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside |
889453-83-2 | 100mg |
$ 250.00 | 2022-06-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M863408-250mg |
4-Methoxyphenyl 3-O-Allyl-2-azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside |
889453-83-2 | ≥95%(HPLC) | 250mg |
1,005.00 | 2021-05-17 | |
| abcr | AB252257-1 g |
4-Methoxyphenyl-3-O-allyl-2-azido-4,6-O-benzylidene-2-deoxy-beta-D-galactopyranoside; . |
889453-83-2 | 1 g |
€673.40 | 2023-07-20 | ||
| abcr | AB252257-1g |
4-Methoxyphenyl-3-O-allyl-2-azido-4,6-O-benzylidene-2-deoxy-beta-D-galactopyranoside; . |
889453-83-2 | 1g |
€582.50 | 2025-04-15 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M1643-1g |
4-Methoxyphenyl 3-O-Allyl-2-azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside |
889453-83-2 | 95.0%(LC) | 1g |
¥1050.0 | 2022-06-10 | |
| eNovation Chemicals LLC | Y1265659-1g |
4-METHOXYPHENYL 3-O-ALLYL-2-AZIDO-4,6-O-BENZYLIDENE-2-DEOXY-BETA-D-GALACTOPYRANOSIDE |
889453-83-2 | 95% | 1g |
$905 | 2024-06-07 | |
| Biosynth | MM34875-250 mg |
4-Methoxyphenyl 3-O-allyl-2-azido-4,6-O-benzylidene-2-deoxy-b-D-galactopyranoside |
889453-83-2 | 250MG |
$274.31 | 2023-01-03 |
4-Methoxyphenyl 3-O-Allyl-2-azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:889453-83-2)4-Methoxyphenyl 3-O-Allyl-2-azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside
Order Number:A1053086
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:37
Price ($):362.0
Email:sales@amadischem.com
4-Methoxyphenyl 3-O-Allyl-2-azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Amadis Chemical Company Limited
(CAS:889453-83-2)4-Methoxyphenyl 3-O-Allyl-2-azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside
Purity:99%
Quantity:1g
Price ($):362.0